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Compound of Interest

Compound Name: Rhonite

Cat. No.: B1655158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the physical properties of rhodonite sourced

from several key localities worldwide. The data presented is intended to assist researchers in

material science, geology, and gemology in understanding the variations in rhodonite's

characteristics based on its geographical origin. The guide includes detailed experimental

protocols for the determination of these properties, ensuring reproducibility and standardization

of measurements.

Data Presentation: Physical Properties of Rhodonite
by Locality
The following table summarizes the key physical properties of rhodonite from five notable

localities. The data has been compiled from various geological and gemological sources.
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Physical
Property

Franklin,
New Jersey,
USA

Broken Hill,
NSW,
Australia

Ural
Mountains,
Russia

Peru
British
Columbia,
Canada

Color

Pink, Red,

Brownish-

Red, Gray;

Often

contains zinc

(var.

Fowlerite)[1]

[2]

Intense

blood-red,

gem-quality

transparent

crystals[3][4]

[5]

Rose-pink to

brownish-red,

often in

massive

ornamental

form[6][7][8]

Crystalline,

including rare

radial "spray"

habits[9]

Bright pink

with black

manganese-

coated

fractures[10]

Mohs

Hardness

5.5 - 6.5[9]

[11]
5.5 - 6.5 5.5 - 6.5[6] 5.5 - 6.5[9] 5.5 - 6.5

Specific

Gravity

3.4 - 3.68

g/cm³[1]

~3.74 g/cm³

(for

transparent

specimens)

[3]; General

range: 3.57 -

3.76 g/cm³[6]

3.4 - 3.7

g/cm³[6]

3.5 - 3.7

g/cm³[9]

3.57 - 3.76

g/cm³

Cleavage

Perfect in two

directions,

prismatic, at

nearly right

angles[1][11]

Perfect in two

directions

Perfect,

prismatic,

almost at

right

angles[11]

Good in two

directions[9]

Perfect,

prismatic,

almost at

right angles

Crystal

System
Triclinic[11] Triclinic[11] Triclinic[11] Triclinic[9] Triclinic

Experimental Protocols
Detailed methodologies for the determination of the key physical properties are outlined below.

Mohs Hardness Test
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Objective: To determine the relative hardness of a mineral specimen by observing its resistance

to scratching.

Materials:

A set of standard minerals of known hardness (Mohs scale: 1-10).

Common objects for field testing: fingernail (H2.5), copper penny (H3), steel knife blade or

glass plate (H5.5), streak plate (H6.5).

Microscope or hand lens for observing scratches.

Procedure:

Select a fresh, clean, and smooth surface on the rhodonite specimen to be tested.

Attempt to scratch the surface of the rhodonite specimen with a material of known hardness,

starting with a softer material and progressing to harder ones.

Apply firm pressure and draw the point of the standard material across the surface of the

rhodonite.

Examine the tested surface for a scratch. A true scratch will be a visible groove and cannot

be rubbed away.

If the standard material scratches the rhodonite, the rhodonite is softer than the standard. If

the rhodonite scratches the standard, it is harder. If neither scratches the other, they have a

similar hardness.

The hardness is recorded as the highest Mohs scale value that the mineral can scratch, or

between two values if the mineral is scratched by one and not the other.

Specific Gravity Measurement (Hydrostatic Weighing)
Objective: To determine the specific gravity of a rhodonite specimen by measuring its weight in

air and its apparent weight when submerged in water.

Materials:
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Digital balance with a hook or suspension apparatus.

Beaker of distilled water at a known temperature (ideally 4°C).

Fine thread or a basket to suspend the specimen.

Thermometer.

Procedure:

Weigh the dry rhodonite specimen in the air. Record this weight as Wair.[8]

Suspend the specimen from the balance using the thread, ensuring it is fully submerged in

the beaker of distilled water and not touching the sides or bottom.

Record the apparent weight of the submerged specimen as Wwater.

Calculate the specific gravity (SG) using the formula: SG = Wair / (Wair - Wwater)

The temperature of the water should be recorded as it affects its density, and corrections can

be made for high-precision measurements.

Cleavage Angle Measurement
Objective: To measure the angles between cleavage planes on a rhodonite crystal.

Materials:

Contact goniometer or a reflecting goniometer for higher precision.

Light source.

Procedure:

Identify the cleavage planes on the rhodonite specimen. These are flat, reflective surfaces

that occur when the mineral is broken.

Using a Contact Goniometer:
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Place the two arms of the goniometer against the two cleavage planes to be measured.

Ensure the plane of the goniometer is perpendicular to the edge formed by the intersection

of the two cleavage planes.

Read the angle between the arms directly from the protractor scale.

Using a Reflecting Goniometer (for well-formed crystals):

Mount the crystal on the goniometer's stage.

Direct a light source at one cleavage face and align the telescope to receive the reflected

light.

Rotate the crystal until the adjacent cleavage face reflects light into the telescope.

The angle of rotation is the angle between the normals to the two faces, from which the

internal cleavage angle can be calculated.

Crystal System Determination by X-ray Diffraction (XRD)
Objective: To determine the crystal system of rhodonite by analyzing its diffraction pattern.

Materials:

X-ray diffractometer.

Mortar and pestle for powdering the sample.

Sample holder.

Computer with software for XRD data analysis and a crystallographic database.

Procedure:

A small, representative sample of the rhodonite is finely ground into a powder to ensure

random orientation of the crystallites.

The powdered sample is mounted in the sample holder of the X-ray diffractometer.
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A monochromatic X-ray beam is directed at the sample.

The sample and the detector are rotated, and the intensity of the diffracted X-rays is

measured at various angles (2θ).

The resulting X-ray diffraction pattern, a plot of intensity versus 2θ, is generated.

The positions (2θ angles) and intensities of the diffraction peaks are compared to a database

of known mineral diffraction patterns (e.g., the ICDD Powder Diffraction File) to identify the

mineral and its crystal system. The unique set of d-spacings calculated from the peak

positions is characteristic of the triclinic crystal system of rhodonite.
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Click to download full resolution via product page

Caption: Workflow for comparing rhodonite physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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